1-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone
Description
1-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone, also known as DIPE, is a compound that has been widely studied for its potential applications in the field of medicinal chemistry. DIPE is a small molecule that belongs to the class of isoquinolines and has been shown to possess a range of biological activities.
Scientific Research Applications
Sigma Receptor Ligands
Sigma receptors are a set of proteins that play a role in several biological functions and are implicated in diseases such as cancer and neurodegenerative disorders. Compounds like our subject have been studied for their affinity and selectivity towards sigma receptors, particularly the σ2 subtype . These studies are crucial for developing new therapeutic agents that can interact with sigma receptors to modulate their activity in disease states.
Medicinal Chemistry and SAR Studies
The tetrahydroisoquinoline scaffold present in the compound is of significant interest in medicinal chemistry. It forms the basis for the development of novel analogs with potent biological activity. Structure-activity relationship (SAR) studies involving this scaffold can lead to the discovery of new drugs with applications in treating infective pathogens and neurodegenerative disorders .
Antibacterial Agents
Research has been conducted on derivatives of tetrahydroisoquinoline for their antibacterial properties. These studies aim to synthesize new compounds that can be effective against pathogenic bacterial strains, contributing to the fight against antibiotic resistance .
Analgesic Activity
Phenoxy acetamide derivatives, which share a similar sulfonyl functional group with our compound, have been synthesized and evaluated for their analgesic properties. Such research is pivotal for developing new pain management drugs that could potentially be more effective or have fewer side effects than existing medications .
Anti-HIV Agents
Indole derivatives, which are structurally related to isoquinolines, have been synthesized and screened for anti-HIV activity. By exploring the biological potential of such compounds, researchers aim to develop new treatments for HIV that can inhibit virus replication in infected cells .
properties
IUPAC Name |
1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(4-propan-2-ylsulfonylphenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO3S/c1-15(2)25(23,24)19-9-7-16(8-10-19)13-20(22)21-12-11-17-5-3-4-6-18(17)14-21/h3-10,15H,11-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHALIMTZQOKQDC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCC3=CC=CC=C3C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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